Cas no 62729-39-9 (Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-)

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, is a boronic acid derivative featuring a benzoic acid scaffold with a dioxaborinane ring at the para position. The 5,5-dimethyl substitution on the dioxaborinane ring enhances stability, reducing susceptibility to protodeboronation and hydrolysis. This compound is valuable in Suzuki-Miyaura cross-coupling reactions due to its efficient transmetalation properties. The carboxylic acid group offers additional functionalization potential, enabling conjugation or further derivatization. Its balanced reactivity and stability make it suitable for applications in pharmaceutical synthesis, materials science, and agrochemical development. The product is typically supplied as a crystalline solid with high purity, ensuring consistent performance in synthetic workflows.

Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- structure

62729-39-9 structure

Product Name:Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-

CAS No:62729-39-9

MF:C₁₂H₁₅BO₄

MW:234.056103944778

MDL:MFCD06796327

CID:502584

PubChem ID:44118742

Update Time:2025-10-13

Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
- 4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)BENZOIC ACID
- 2-(4-carboxyphenyl)-5,5'-dimethyl-1,3,2-dioxaborinane
- 4-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)-benzoic acid
- 4-Carboxyphenylboronic acid
- Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)
- BS-52178
- starbld0000287
- 62729-39-9
- MFCD06796327
- F72843
- AB29398
- DTXSID00656960
- SCHEMBL8083423
- MDL： MFCD06796327
- Inchi： 1S/C12H15BO4/c1-12(2)7-16-13(17-8-12)10-5-3-9(4-6-10)11(14)15/h3-6H,7-8H2,1-2H3,(H,14,15)
- InChI Key： IGZPAPRBHZGJHV-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)O)=CC=2)OCC(C)(C)C1

Computed Properties

Exact Mass: 234.10600
Monoisotopic Mass: 234.1063391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8Å²

Experimental Properties

PSA: 55.76000
LogP: 1.15300

Benzoic acid,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D886735-5g	4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoic acid	62729-39-9	98%	5g	2,160.00	2021-05-17
eNovation Chemicals LLC	Y1252500-5g	4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)BENZOIC ACID	62729-39-9	98%	5g	$140	2024-06-06
Cooke Chemical	BD8884755-1g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoicacid	62729-39-9	98%	1g	RMB 144.00	2025-02-20
Cooke Chemical	BD8884755-5g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoicacid	62729-39-9	98%	5g	RMB 504.00	2025-02-20
Cooke Chemical	BD8884755-25g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoicacid	62729-39-9	98%	25g	RMB 1764.00	2025-02-20
Ambeed	A250022-1g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoic acid	62729-39-9	98%	1g	$36.0	2025-04-18
Ambeed	A250022-5g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoic acid	62729-39-9	98%	5g	$117.0	2025-04-18
Ambeed	A250022-25g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoic acid	62729-39-9	98%	25g	$404.0	2025-04-18
1PlusChem	1P00E9AE-5g	4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)BENZOIC ACID	62729-39-9	98%	5g	$85.00	2024-04-22
Aaron	AR00E9IQ-1g	4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzoic acid	62729-39-9	99%	1g	$25.00	2025-02-13

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